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Compound of Interest

5-Bromo-2-methyl-1,3-
Compound Name:
benzoxazole

Cat. No.: B1278246

In-Depth Technical Guide: 5-Bromo-2-methyl-1,3-
benzoxazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromo-2-methyl-1,3-
benzoxazole, a halogenated heterocyclic compound. The document details its chemical and
physical properties, outlines a general synthetic methodology, and discusses the known
biological activities of the broader benzoxazole class, offering a valuable resource for those in
research and drug development.

Core Chemical Data

5-Bromo-2-methyl-1,3-benzoxazole is a substituted benzoxazole with the chemical formula
C8H6BrNO.[1] Its fundamental properties are summarized in the table below.
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Property Value

CAS Number 5676-56-2
Molecular Formula C8H6BrNO
Molecular Weight 212 g/mol [1]
Purity (Typical) >98%

Synthesis and Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 5-Bromo-2-methyl-1,3-
benzoxazole are not extensively documented in publicly available literature, a general and
plausible synthetic approach can be derived from established methods for the synthesis of 2-
substituted benzoxazoles. A common method involves the condensation of an appropriately
substituted 2-aminophenol with a carboxylic acid derivative.

General Synthetic Protocol:

A widely used method for the synthesis of 2-methyl-benzoxazoles involves the reaction of a 2-
aminophenol with acetic anhydride or acetyl chloride. For the synthesis of 5-Bromo-2-methyl-
1,3-benzoxazole, the starting material would be 2-amino-4-bromophenol.

Methodology:

o Reaction Setup: To a solution of 2-amino-4-bromophenol in a suitable solvent such as
toluene or xylene, an equimolar amount of acetic anhydride is added.

o Cyclization: The reaction mixture is heated to reflux for several hours to facilitate the
condensation and subsequent cyclization to form the benzoxazole ring. The reaction
progress can be monitored by thin-layer chromatography (TLC).

o Work-up: Upon completion, the reaction mixture is cooled to room temperature. The solvent
is removed under reduced pressure.

 Purification: The crude product is then purified, typically by recrystallization from a suitable
solvent (e.g., ethanol) or by column chromatography on silica gel to yield the pure 5-Bromo-
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2-methyl-1,3-benzoxazole.

Below is a generalized workflow for the synthesis of 2-substituted benzoxazoles.

Starting Materials

2-Aminophenol Derivative Carboxylic Acid Derivative
(e.g., 2-Amino-4-bromophenol) (e.g., Acetic Anhydride)
Reaction

Mixing in Solvent [«

:

Heating / Reflux

'

Condensation &
Intramolecular Cyclization

Work-up &qurification

Cooling to RT

:

Solvent Removal

'

Purification
(Recrystallization or Chromatography)

Pure 2-Substituted Benzoxazole
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Generalized Synthetic Workflow for 2-Substituted Benzoxazoles.

Biological Activities of Benzoxazole Derivatives

Benzoxazole and its derivatives are recognized as a "privileged scaffold" in medicinal chemistry
due to their wide range of biological activities.[2] While specific studies on 5-Bromo-2-methyl-
1,3-benzoxazole are limited, the broader class of benzoxazoles has been reported to exhibit
the following properties:

» Antimicrobial Activity: Many benzoxazole derivatives have demonstrated potent activity
against various strains of bacteria and fungi.[2][3] Their mechanism of action can vary, but
some have been identified as inhibitors of bacterial type-Il topoisomerase.

o Anticancer Activity: Certain substituted benzoxazoles have shown promising anticancer
properties, with some derivatives exhibiting cytotoxic effects against various cancer cell lines.

[4]

o Anti-inflammatory and Analgesic Activity: The benzoxazole nucleus is a key feature in
compounds that have shown anti-inflammatory and analgesic effects.[2]

o Antiviral and Anticonvulsant Properties: Research has also indicated that some benzoxazole
derivatives possess antiviral and anticonvulsant activities.[5]

It is important to note that the biological activity of a specific derivative is highly dependent on
the nature and position of its substituents. Therefore, the activities listed above for the general
class of benzoxazoles may not be directly applicable to 5-Bromo-2-methyl-1,3-benzoxazole
without specific experimental validation.

Signaling Pathways

Currently, there is no publicly available information detailing the specific signaling pathways
modulated by 5-Bromo-2-methyl-1,3-benzoxazole. Further research, including in vitro and in
Vivo assays, would be necessary to elucidate its biological mechanism of action and its
potential interactions with cellular signaling cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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